Cas no 2248375-00-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate
- 2248375-00-8
- EN300-6517005
-
- Inchi: 1S/C16H11NO7/c1-9-14(12(18)6-7-22-9)23-8-13(19)24-17-15(20)10-4-2-3-5-11(10)16(17)21/h2-7H,8H2,1H3
- InChI Key: JSPJERXEHNLDJJ-UHFFFAOYSA-N
- SMILES: O(C(COC1C(C=COC=1C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 329.05355169g/mol
- Monoisotopic Mass: 329.05355169g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 639
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 99.2Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6517005-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate |
2248375-00-8 | 0.05g |
$539.0 | 2023-05-31 | ||
| Enamine | EN300-6517005-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate |
2248375-00-8 | 95.0% | 0.1g |
$565.0 | 2025-03-14 | |
| Enamine | EN300-6517005-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate |
2248375-00-8 | 0.25g |
$591.0 | 2023-05-31 | ||
| Enamine | EN300-6517005-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate |
2248375-00-8 | 95.0% | 0.5g |
$616.0 | 2025-03-14 | |
| Enamine | EN300-6517005-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate |
2248375-00-8 | 1g |
$642.0 | 2023-05-31 | ||
| Enamine | EN300-6517005-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate |
2248375-00-8 | 2.5g |
$1260.0 | 2023-05-31 | ||
| Enamine | EN300-6517005-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate |
2248375-00-8 | 5g |
$1862.0 | 2023-05-31 | ||
| Enamine | EN300-6517005-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate |
2248375-00-8 | 10g |
$2762.0 | 2023-05-31 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate (CAS No: 2248375-00-8)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate, identified by its CAS number 2248375-00-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, characterized by its intricate molecular architecture, which includes fused rings and functional groups that contribute to its unique chemical properties and biological activities.
The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate features a central isoindole core, which is a bicyclic aromatic system consisting of a benzene ring fused to a five-membered nitrogen-containing ring. This core is further functionalized with a dioxo group (a carbon-carbon double bond adjacent to two oxygen atoms) and an ester moiety at the 2-position. Additionally, the compound incorporates a pyran derivative linked through an oxygen atom, specifically (2-methyl-4-oxo-4H-pyran), which introduces additional complexity and potential for diverse interactions with biological targets.
In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. The isoindole scaffold, in particular, has been extensively studied for its role in medicinal chemistry due to its ability to mimic the binding pockets of various enzymes and receptors. The presence of the dioxo group and ester functionality in this compound suggests potential for metabolic stability and bioavailability, which are critical factors in drug design.
The pyran derivative component of the molecule adds another layer of complexity, providing a flexible linker that can modulate interactions with biological targets. This structural feature has been exploited in the design of several lead compounds targeting neurological disorders and inflammatory diseases. Recent studies have highlighted the importance of such structural motifs in enhancing binding affinity and selectivity.
One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[ (2-methyl -4 -oxo -4 H -pyran -3 -yl)oxy]acetate is its potential as a building block for more complex pharmacophores. Researchers have demonstrated that derivatives of this compound can exhibit inhibitory activity against various enzymes implicated in diseases such as cancer, diabetes, and neurodegeneration. For instance, modifications to the pyran ring have been shown to enhance binding to kinases and proteases, while alterations to the ester group can influence solubility and pharmacokinetic properties.
The synthesis of this compound presents both challenges and opportunities for organic chemists. The multi-step process typically involves cyclization reactions to form the isoindole core, followed by functionalization at specific positions using established synthetic methodologies. Advances in catalytic processes have enabled more efficient routes to complex heterocycles like this one, reducing reaction times and improving yields.
In terms of biological activity, preliminary studies suggest that 1,3-dioxo -2 ,3 -dihydro -1 H -isoindol -2 -yl 2-[ ( 2 -methyl -4 -oxo -4 H -pyran -3 -yl )oxy]acetate may exhibit properties relevant to drug development. The combination of structural features such as the dioxo group, ester moiety, and pyran derivative suggests potential interactions with biological targets that warrant further investigation. Specifically, the compound may interfere with signaling pathways involved in cell proliferation or inflammation.
The development of new synthetic strategies for this class of compounds is an active area of research. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct complex frameworks efficiently. Additionally, computational methods are being used to predict optimal synthetic routes based on predicted reactivity patterns.
The future prospects for 1 ,3-dioxo -2 ,3 -dihydro -1 H -isoindol -2 -yl 2-[ ( 2 -methyl -4 -oxo -4 H-pyran )oxy]acetate are promising given its structural complexity and potential biological relevance. Further exploration into its pharmacological properties could lead to novel therapeutic agents targeting unmet medical needs. As synthetic methodologies continue to evolve ,the accessibility of such complex molecules will likely increase ,accelerating their incorporation into drug discovery programs.
2248375-00-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)